Cas no 401629-51-4 ((2Z)-4-({2-(Hexyloxy)carbonylphenyl}amino)-4-oxobut-2-enoic acid)

• Product Name: (2Z)-4-({2-(Hexyloxy)carbonylphenyl}amino)-4-oxobut-2-enoic acid
• CAS No: 401629-51-4
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• CID: 1078060
• PubChem ID: 2058600
• Update Time: 2025-06-30

(2Z)-4-({2-(Hexyloxy)carbonylphenyl}amino)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-4-({2-[(Hexyloxy)carbonyl]phenyl}amino)-4-oxobut-2-enoic acid
• STK503308
• (Z)-4-(2-hexoxycarbonylanilino)-4-oxobut-2-enoic acid
• AKOS015839957
• (Z)-4-((2-((Hexyloxy)carbonyl)phenyl)amino)-4-oxobut-2-enoic acid
• (Z)-4-((2-((Hexyloxy)carbonyl)phenyl)amino)-4-oxobut-2-enoicacid
• 1164564-00-4
• 401629-51-4
• (2Z)-4-((2-[(Hexyloxy)carbonyl]phenyl)amino)-4-oxobut-2-enoic acid
• (2Z)-4-({2-(Hexyloxy)carbonylphenyl}amino)-4-oxobut-2-enoic acid

• MDL： MFCD12027047
• Inchi： 1S/C17H21NO5/c1-2-3-4-7-12-23-17(22)13-8-5-6-9-14(13)18-15(19)10-11-16(20)21/h5-6,8-11H,2-4,7,12H2,1H3,(H,18,19)(H,20,21)/b11-10-
• InChI Key： JMEULZSEFYXSMX-KHPPLWFESA-N
• SMILES： O(C(C1C=CC=CC=1NC(/C=C\C(=O)O)=O)=O)CCCCCC

Computed Properties

• Exact Mass: 319.14197277g/mol
• Monoisotopic Mass: 319.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 92.7Ų

(2Z)-4-({2-(Hexyloxy)carbonylphenyl}amino)-4-oxobut-2-enoic acid Security Information

• HazardClass：IRRITANT

Additional information on (2Z)-4-({2-(Hexyloxy)carbonylphenyl}amino)-4-oxobut-2-enoic acid

Compound CAS No 401629-51-4: (2Z)-4-({2-(Hexyloxy)carbonylphenyl}amino)-4-oxobut-2-enoic Acid

The compound CAS No 401629-51-4, also known as (2Z)-4-({2-(Hexyloxy)carbonylphenyl}amino)-4-oxobut-2-enoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound is characterized by its unique structural features, including a hexyloxy group, a carbonylphenyl moiety, and an amino functional group, which contribute to its versatile chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as stereo-selective synthesis and click chemistry. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for applications in drug discovery and material development. The presence of the hexyloxy group introduces hydrophobicity, while the carbonylphenyl moiety imparts aromatic stability, making this compound ideal for use in bioactive molecules.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that it exhibits significant activity against various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders. Furthermore, its ability to act as a modulator of cellular signaling pathways has opened new avenues for its use in precision medicine.

The structural integrity of this compound is further enhanced by its oxobut-2-enoiC acid component, which contributes to its stability under physiological conditions. This feature makes it particularly suitable for use in drug delivery systems, where stability is paramount. Recent research has also highlighted its potential as a precursor for the synthesis of more complex molecules, further expanding its utility in medicinal chemistry.

In terms of material science, this compound has shown promise as a building block for advanced materials such as polymeric films and nanoparticles. Its ability to form stable covalent bonds with other molecules makes it an excellent candidate for use in self-healing materials and stimuli-responsive systems. The integration of this compound into such systems could lead to breakthroughs in areas such as smart packaging and adaptive textiles.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Researchers have developed eco-friendly synthesis pathways that reduce waste and energy consumption, aligning with global sustainability goals. Additionally, its biodegradability has been assessed, ensuring that it can be safely integrated into both medical and industrial applications without posing risks to ecosystems.

In conclusion, CAS No 401629-51-4, or (2Z)-4-({2-(Hexyloxy)carbonylphenyl}amino)-4-oxobut-2-enoiC acid, represents a significant advancement in modern chemistry. Its unique structure, combined with cutting-edge synthetic methods and applications across multiple disciplines, positions it as a key player in future scientific innovations. As research continues to uncover its full potential, this compound is poised to make a lasting impact on both medicine and materials science.